Cas no 134767-27-4 (4-Acridinecarboxamide)

• Product name: 4-Acridinecarboxamide
• CAS No: 134767-27-4
• MF: C₁₄H₁₀N₂O
• MW: 222.242
• CID: 181471
• PubChem ID: 3025721

4-Acridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Acridinecarboxamide
• acridine-4-carboxamide
• SCHEMBL461849
• 134767-27-4
• DTXSID20158936
• KCBDLLNCTLQLPL-UHFFFAOYSA-N

• Inchi： InChI=1S/C14H10N2O/c15-14(17)11-6-3-5-10-8-9-4-1-2-7-12(9)16-13(10)11/h1-8H,(H2,15,17)
• InChI Key： KCBDLLNCTLQLPL-UHFFFAOYSA-N
• SMILES： NC(C1=CC=CC2C=C3C=CC=CC3=NC1=2)=O

Computed Properties

• Exact Mass: 222.0794
• Monoisotopic Mass: 222.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 511°Cat760mmHg
• Flash Point: 262.8°C
• Refractive Index: 1.748
• PSA: 55.98